2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-pyrrolidin-1-yl-5-thiophen-3-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H14N4OS/c20-14-12-11(10-4-8-21-9-10)3-5-16-13(12)17-15(18-14)19-6-1-2-7-19/h3-5,8-9H,1-2,6-7H2,(H,16,17,18,20)
• InChI Key: GZRMHKVFDWXTSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CSC=C4
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one, also known as PTP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. PTP has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for drug development. In We will also discuss the current scientific research applications of PTP and list potential future directions for its use.

Mechanism of Action

The exact mechanism of action of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood, but it is believed to act as a protein kinase inhibitor. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the activity of several protein kinases, including the Akt and ERK pathways, which are involved in cell proliferation and survival. By inhibiting these pathways, 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been found to have a wide range of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have neuroprotective effects, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has also been found to have antimicrobial properties, which could be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its specificity. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to selectively inhibit the activity of certain protein kinases, making it a useful tool for studying the function of these pathways. However, the synthesis of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one is complex and requires expertise in organic chemistry, which could limit its use in some labs.

Future Directions

There are several potential future directions for the use of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One area of interest is its potential use in combination therapy for cancer treatment. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to enhance the efficacy of other anticancer drugs when used in combination. Another potential future direction is the development of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one-based therapies for neurodegenerative diseases. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have neuroprotective effects, and further research is needed to explore its potential in this area. Finally, the antimicrobial properties of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one could be further explored for the development of new antibiotics.
Conclusion:
In conclusion, 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one, or 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one, is a synthetic compound with a wide range of potential therapeutic applications. Its mechanism of action involves the inhibition of protein kinases, and it has been found to have anticancer, anti-inflammatory, neuroprotective, and antimicrobial properties. While the synthesis of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one is complex, its specificity makes it a useful tool for studying the function of certain pathways. Potential future directions for the use of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one include combination therapy for cancer treatment, the development of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one-based therapies for neurodegenerative diseases, and the exploration of its antimicrobial properties for the development of new antibiotics.

Synthesis Methods

2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one can be synthesized through a multistep process that involves the reaction of 2-aminopyridine with thienylacetic acid, followed by cyclization and subsequent oxidation. The final product is obtained through a series of purification steps, including column chromatography and recrystallization. The synthesis of 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been found to have a wide range of potential therapeutic applications. One area of interest is its potential use in cancer treatment. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of anticancer drugs. 2-(1-pyrrolidinyl)-5-(3-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has also been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.